Cas no 862978-11-8 (N-(4-ethoxyphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide
• CAS No: 862978-11-8
• MF: C₂₅H₁₉F₃N₂O₄
• MW: 468.424576997757
• CID: 6302479
• PubChem ID: 16814639
• Update Time: 2025-10-19

N-(4-ethoxyphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide
• N-(4-ethoxyphenyl)-3-(2-(trifluoromethyl)benzamido)benzofuran-2-carboxamide
• 862978-11-8
• N-(4-ethoxyphenyl)-3-[2-(trifluoromethyl)benzamido]-1-benzofuran-2-carboxamide
• F0666-0943
• N-(4-ethoxyphenyl)-3-[[2-(trifluoromethyl)benzoyl]amino]-1-benzofuran-2-carboxamide
• AKOS024594364
• AB00671560-01

• Inchi： 1S/C25H19F3N2O4/c1-2-33-16-13-11-15(12-14-16)29-24(32)22-21(18-8-4-6-10-20(18)34-22)30-23(31)17-7-3-5-9-19(17)25(26,27)28/h3-14H,2H2,1H3,(H,29,32)(H,30,31)
• InChI Key： IPEIUOYUHJMMFY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NC1=C(C(NC2C=CC(=CC=2)OCC)=O)OC2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 468.12969158g/mol
• Monoisotopic Mass: 468.12969158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 80.6Ų

Additional information on N-(4-ethoxyphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide

N-(4-ethoxyphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 862978-11-8): A Comprehensive Overview

N-(4-ethoxyphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 862978-11-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features, including a benzofuran core and a trifluoromethyl-substituted benzamido group. These structural elements contribute to its distinct pharmacological properties, making it a subject of ongoing research and development.

The benzofuran scaffold is a well-known heterocyclic core that has been extensively studied for its diverse biological activities. It is known to exhibit a range of pharmacological effects, including anti-inflammatory, anti-cancer, and anti-viral properties. The presence of the trifluoromethyl group in the structure of N-(4-ethoxyphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide further enhances its lipophilicity and metabolic stability, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of N-(4-ethoxyphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively target these kinases without affecting other essential cellular processes makes N-(4-ethoxyphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide a promising candidate for the development of novel cancer treatments.

In addition to its anti-cancer properties, N-(4-ethoxyphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide has also shown potential in the treatment of inflammatory diseases. In vitro studies have indicated that this compound can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that N-(4-ethoxyphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide may have therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(4-ethoxyphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. Its high lipophilicity allows it to readily cross biological membranes, while its metabolic stability ensures that it remains active in the body for an extended period.

Furthermore, the safety profile of N-(4-ethoxyphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide has been evaluated in preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. This favorable safety profile makes it an attractive candidate for further clinical development.

In conclusion, N-(4-ethoxyphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 862978-11-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it a valuable asset in the ongoing efforts to develop new and effective treatments for various diseases. As research in this area continues to advance, it is likely that we will see more exciting developments and clinical applications of this compound in the near future.